Oxazole, 4,5-dihydro-2-(2-methoxyphenyl)-
Overview
Description
Oxazole, 4,5-dihydro-2-(2-methoxyphenyl)-, is a heterocyclic organic compound that has attracted significant attention in the scientific community due to its unique chemical properties and potential applications in various fields.
Scientific Research Applications
Biological Activities of Oxazole Derivatives
Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities . The substitution pattern in oxazole derivatives plays a pivotal role in delineating the biological activities like antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant .
Prostacyclin (IP) Receptor Antagonistic Activity
Oxazole derivatives have been evaluated for their prostacyclin (IP) receptor antagonistic activity. Prostacyclin (PGI2), an eicosanoid, plays an important role in inhibition of platelet aggregation and vasodilatation .
Reactant for Cycloadditions Reactions
Chlorobis(2-methoxyphenyl)phosphine, a compound structurally similar to 2-(2-Methoxyphenyl)-4,5-dihydrooxazole, is used as a reactant for cycloadditions reactions .
Asymmetric Hydrogenation and Allylic Substitution
This compound is also used in asymmetric hydrogenation and allylic substitution reactions .
Synthesis of Ferrocene-based Chiral Diphosphine
It is used as a reactant for the synthesis of ferrocene-based chiral diphosphine .
Catalysts for C-C Cross Coupling Reactions
This compound is used in the synthesis of catalysts for C-C cross coupling reactions .
Synthesis of Palladium Complexes
It is also used as a reactant for the synthesis of palladium complexes .
Herbicidal Activity
A study was conducted to obtain a more potent compound with improved physicochemical properties for use as a pre-emergence upland herbicide via the structural optimization of a 3-{[(hetero)aryl]methanesulfonyl}-4,5-dihydro-1,2-oxazole as the core structure .
Mechanism of Action
Target of Action
2-(2-Methoxyphenyl)-4,5-dihydrooxazole, also known as Oxazole, 4,5-dihydro-2-(2-methoxyphenyl)-, is a compound that belongs to the class of phenol ethers . These are aromatic compounds containing an ether group substituted with a benzene ring Some related compounds are known to target genome polyprotein .
Mode of Action
It is known that oxazoles, in general, are versatile heterocycles used as intermediates, catalytic ligands, and pharmaceutical building blocks . They are involved in various chemical reactions, including synthesis and reactions .
Biochemical Pathways
Oxazoles and their derivatives are known to play significant roles in various biological activities . They are present within many natural products and have been synthesized through various strategies, including the cyclodehydration of β-hydroxy amides .
Result of Action
Oxazoles and their derivatives are known to exhibit various biological activities, which suggests that they may have significant molecular and cellular effects .
properties
IUPAC Name |
2-(2-methoxyphenyl)-4,5-dihydro-1,3-oxazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO2/c1-12-9-5-3-2-4-8(9)10-11-6-7-13-10/h2-5H,6-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UABFDXDSFKGWJM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2=NCCO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30510864 |
Source
|
| Record name | 2-(2-Methoxyphenyl)-4,5-dihydro-1,3-oxazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30510864 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
74272-88-1 |
Source
|
| Record name | 2-(2-Methoxyphenyl)-4,5-dihydro-1,3-oxazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30510864 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2,2-dimethoxy-5-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl)-2-hydroxybenzamide](/img/structure/B1611199.png)